Cas no 21190-16-9 (Ethyl 4-amino-1H-imidazole-5-carboxylate)

Ethyl 4-amino-1H-imidazole-5-carboxylate is a versatile heterocyclic compound featuring both an amino and ester functional group on an imidazole core. Its structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and biologically active molecules. The compound exhibits good reactivity in nucleophilic substitution and condensation reactions, enabling the construction of complex heterocyclic frameworks. Its ester group allows for further derivatization, while the amino group enhances its utility in coupling reactions. The product is characterized by high purity and stability, making it suitable for research and industrial applications in medicinal chemistry and agrochemical development. Proper handling under inert conditions is recommended to preserve its integrity.
Ethyl 4-amino-1H-imidazole-5-carboxylate structure
21190-16-9 structure
Product Name:Ethyl 4-amino-1H-imidazole-5-carboxylate
CAS No:21190-16-9
MF:C6H9N3O2
MW:155.154560804367
MDL:MFCD06858453
CID:911289
PubChem ID:343359
Update Time:2025-05-27

Ethyl 4-amino-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-amino-5-imidazolecarboxylate
    • Ethyl 4-amino-1H-imidazole-5-carboxylate
    • ETHYL 5-AMINO-1H-IMIDAZOLE-4-CARBOXYLATE
    • ETHYL 5-AMINOIMIDAZOLE-4-CARBOXYLATE
    • ethyl 5-amino-3H-imidazole-4-carboxylate
    • NJMORFFDAXJHHM-UHFFFAOYSA-N
    • 5-amino-1H-imidazole-4-carboxylic acid ethyl ester
    • 1H-Imidazole-4-carboxylic acid, 5-amino-, ethyl ester
    • Oprea1_411110
    • 5-amino-4-ethoxycarbonylimidazole
    • 4-amino-5-ethoxy-carbonylimidazole
    • EN300-80662
    • AKOS015854671
    • AB21559
    • WAA19016
    • Ethyl 5-amino-4-imidazolecarboxylate
    • NSC-382775
    • MFCD00823435
    • CS-W000690
    • PB41862
    • DTXSID50321878
    • J-516654
    • AKOS011050006
    • SY032345
    • A20720
    • 21190-16-9
    • AMY10017
    • Imidazole, 4-amino-5-ethyloxycarbonyl-
    • MFCD06858453
    • Imidazole, 4-amino-5-ethoxycarbonyl-
    • SR-01000513190
    • DA-17629
    • NSC382775
    • 5-Amino-1h-imidazol-4-carboxylic acid ethyl ester
    • SR-01000513190-1
    • Z1318147494
    • SCHEMBL311900
    • AJ-030/25007126
    • MDL： MFCD06858453
    • Inchi： 1S/C6H9N3O2/c1-2-11-6(10)4-5(7)9-3-8-4/h3H,2,7H2,1H3,(H,8,9)
    • InChI Key： NJMORFFDAXJHHM-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=C(N)N=CN1)=O

Computed Properties

  • Exact Mass: 155.06900
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 81

Experimental Properties

  • Boiling Point: 391.2°C at 760 mmHg
  • PSA: 81.00000
  • LogP: 0.74980

Ethyl 4-amino-1H-imidazole-5-carboxylate Security Information

  • Hazard Statement： H302
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Ethyl 4-amino-1H-imidazole-5-carboxylate Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-amino-1H-imidazole-5-carboxylate Pricemore >>

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Ethyl 4-amino-1H-imidazole-5-carboxylate Production Method

Ethyl 4-amino-1H-imidazole-5-carboxylate Related Literature

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